N-(4-fluorophenyl)-2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl]sulfanyl}acetamide

Specification

• CAS No.: 899905-33-0
• Molecular Formula: C21H19F2N3OS
• Molecular Weight: 399.5 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-[[2-(3-fluorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-3-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C21H19F2N3OS/c22-15-6-8-17(9-7-15)24-18(27)13-28-20-19(14-4-3-5-16(23)12-14)25-21(26-20)10-1-2-11-21/h3-9,12H,1-2,10-11,13H2,(H,24,27)
• Standard InChI Key: POFWBDQZYGTUIB-UHFFFAOYSA-N
• SMILES: C1CCC2(C1)N=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)F)C4=CC(=CC=C4)F
• Canonical SMILES: C1CCC2(C1)N=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)F)C4=CC(=CC=C4)F

Introduction

N-(4-fluorophenyl)-2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl]sulfanyl}acetamide is a complex organic compound characterized by its unique structural features and potential biological activities. It belongs to the class of acetamides and incorporates a fluorinated phenyl group and a diazaspiro system, which contribute to its intriguing chemical properties. The presence of a sulfanyl group further enhances its reactivity and potential applications in medicinal chemistry.

Synthesis

The synthesis of N-(4-fluorophenyl)-2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl]sulfanyl}acetamide typically involves multi-step synthetic routes. These steps include the formation of the diazaspiro structure and subsequent modifications to introduce the desired functional groups. Advanced techniques such as microwave-assisted synthesis or continuous flow methods may be utilized to enhance efficiency.

Potential Applications

This compound has potential applications in several scientific fields, particularly in medicinal chemistry due to its unique structural features and potential biological activities. It may interact with specific biological targets such as enzymes or receptors, modulating their activity through binding interactions.

Chemical Reactions

N-(4-fluorophenyl)-2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl]sulfanyl}acetamide can participate in various chemical reactions, including oxidation and reduction. Common reagents for these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as lithium aluminum hydride.

Table: Analytical Techniques

Technique	Purpose
Nuclear Magnetic Resonance (NMR) Spectroscopy	Determines molecular structure and composition.
Mass Spectrometry	Provides insights into molecular weight and arrangement.
Single-Crystal X-Ray Diffraction	Not specifically applied to this compound but useful for structural determination in similar compounds.